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Compound of Interest

Compound Name: BMY 28674-d8

Cat. No.: B564455

An In-depth Technical Guide to the Safe Handling of BMY 28674-d8
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for BMY 28674-d8, a
deuterated analog of BMY 28674. The following sections detail the physical and chemical
properties, safety protocols, and necessary precautions for the use of this compound in a
laboratory setting.

Chemical and Physical Properties

BMY 28674-d8 is the deuterium-labeled version of BMY 28674.[1] It is primarily utilized as a
tracer or an internal standard for quantitative analysis in techniques such as NMR, GC-MS, or
LC-MS.[1]
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Property Value Source
CAS Number 1189644-16-3 [2][3]
Molecular Formula C21H23D8N503 [4112][3]
Molecular Weight 409.55 g/mol [41[3]
Appearance White to off-white solid [31[5]
Melting Point 98-102°C [5]
Purity (HPLC) 96.13% [3]
Isotopic Enrichment 99.4% [3]

Chloroform (Slightly), Ethyl
Solubility Acetate (Slightly), Methanol

(Slightly)

[5]

Hazard Identification and Safety Precautions

According to the available Safety Data Sheet (SDS), BMY 28674-d8 is not classified as a
hazardous substance or mixture.[2] However, standard laboratory safety practices should

always be observed.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial when handling any chemical

compound.
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PPE

Specification

Rationale

Eye Protection

Safety goggles with side-

shields

Protects eyes from accidental

splashes or dust.

Hand Protection

Protective gloves (e.g., nitrile)

Prevents direct skin contact.

Body Protection

Impervious clothing (lab coat)

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or
with an appropriate exhaust
ventilation system. A suitable
respirator may be necessary if
dust or aerosols are

generated.

Minimizes inhalation of the

compound.

General Handling Guidelines

Avoid inhalation, and contact with eyes and skin.[2]

Avoid the formation of dust and aerosols.[2]

Use only in areas with appropriate exhaust ventilation.[2]

Ensure a safety shower and eye wash station are readily accessible.

First Aid Measures

In the event of exposure, the following first aid procedures should be followed promptly.[2]
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Exposure Route First Aid Protocol

Immediately flush eyes with large amounts of
Eye Contact water, separating eyelids. Remove contact

lenses if present. Seek medical attention.

Rinse skin thoroughly with plenty of water.
Skin Contact Remove contaminated clothing and shoes. Call

a physician.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide cardiopulmonary resuscitation

(CPR), avoiding mouth-to-mouth resuscitation.

Wash out the mouth with water. Do NOT induce

Ingestion N , _ , _
vomiting. Seek immediate medical attention.

Storage and Disposal

Proper storage is essential to maintain the integrity of the compound, and appropriate disposal
IS necessary to ensure environmental safety.

Storage Conditions

Format Storage Temperature Duration
Powder -20°C 3 years[3]
In Solvent -80°C 6 months[3]
-20°C 1 month[6][2][3]

Shipping is typically done at room temperature for durations of less than two weeks.[2]

Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations. Prevent the product from entering drains, water courses,
or the soil.
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Experimental Workflow and Safety

The following diagrams illustrate a generalized workflow for handling BMY 28674-d8 in a
research setting, emphasizing safety at each step.
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General Handling Workflow for BMY 28674-d8

Preparation

Review SDS

Weigh Compound in Ventilated Hood

Prepare Solution

Use as Internal Standard

l

Data Acquisition (e.g., LC-MS)

Cleanup & Disposal

Decontaminate Workspace

Dispose of Waste Properly

Remove PPE
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Spill Response Protocol

Evacuate Immediate Area

@pervisor and Safety@

Don Appropriate PPE

Contain the Spill

Collect Spilled Material

Decontaminate Spill Area

Dispose of Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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